2-Chloro-3-(3-(ethoxymethyl)pyrrolidin-1-yl)pyrazine

• IUPAC Name: 2-chloro-3-[3-(ethoxymethyl)pyrrolidin-1-yl]pyrazine
• InChI: InChI=1S/C11H16ClN3O/c1-2-16-8-9-3-6-15(7-9)11-10(12)13-4-5-14-11/h4-5,9H,2-3,6-8H2,1H3
• InChI Key: HLMVDURZQIVYJV-UHFFFAOYSA-N
• Canonical SMILES: CCOCC1CCN(C1)C2=NC=CN=C2Cl
• Molecular Formula: C11H16ClN3O
• Molecular Weight: 241.72 g/mol
• CAS No.: 2097990-99-1

Description

“2-Chloro-3-(3-(ethoxymethyl)pyrrolidin-1-yl)pyrazine” is a chemical compound with the molecular formula C11H16ClN3O and a molecular weight of 241.72 g/mol. It is related to pyrrolidine and pyrazine, both of which are nitrogen-containing heterocycles widely used in medicinal chemistry.

Molecular Structure Analysis

The molecular structure of “this compound” includes a five-membered pyrrolidine ring and a pyrazine ring. The pyrrolidine ring contributes to the stereochemistry of the molecule and allows efficient exploration of the pharmacophore space due to sp3-hybridization.

Scientific Research Applications

Synthesis and Chemical Applications

Synthesis of 3-Pyrazinyl-Imidazo[1,2-a]Pyridines A study by Collins Michael Raymond et al. (2010) developed a method for synthesizing 3-pyrazinyl-imidazo[1,2-a]pyridines, starting with 2-chloro-6-[(Z)-2-ethoxyethenyl]pyrazine, a close relative of the compound (Collins Michael Raymond et al., 2010).

Reactions with Ethyl 4-[(E)-1-Chloro-3-Oxoprop-1-En-1-Yl]-3,5-Dimethyl-1H-Pyrrole-2-Carboxylate E. I. Mikhed’kina and colleagues (2009) explored reactions of a related compound, ethyl 4-[(E)-1-chloro-3-oxoprop-1-en-1-yl]-3,5-dimethyl-1H-pyrrole-2-carboxylate, with hydrazines, leading to pyrazole formation (E. I. Mikhed’kina et al., 2009).

Synthesis of Condensed Pyrrolo[b]Pyrazines Volovenko and Dubinina (1999) described the synthesis of condensed pyrrolo[b]pyrazines, involving a compound similar to 2-Chloro-3-(3-(ethoxymethyl)pyrrolidin-1-yl)pyrazine (Y. Volovenko, G. Dubinina, 1999).

Synthesis of Ethyl 2-(3-Chloro-2-Yl)-5-Hydroxy-Pyrazole-3-Carboxylate Yeming Ju (2014) detailed the synthesis of Ethyl 2-(3-chloro-2-yl)-5-hydroxy-pyrazole-3-carboxylate, an intermediate for pesticides, from a related chloropyrazine compound (Yeming Ju, 2014).

Biological Activity and Applications

Utilization in the Synthesis of Heterocycles with Biological Activity Černuchová et al. (2005) discussed the use of 2-ethoxymethylene-3-oxobutanenitrile, similar to the compound , in synthesizing heterocycles with antibacterial and antifungal properties (Petra Černuchová et al., 2005).

Synthesis of Antibacterial Compounds M. E. Azab and colleagues (2013) synthesized new heterocyclic compounds containing a sulfonamido moiety, which have significant antibacterial activities, starting with compounds structurally related to this compound (M. E. Azab et al., 2013).

Future Directions

The future directions for “2-Chloro-3-(3-(ethoxymethyl)pyrrolidin-1-yl)pyrazine” and similar compounds could involve further exploration of their biological activities and potential applications in medicinal chemistry. The design of new pyrrolidine compounds with different biological profiles could be guided by understanding the structure-activity relationship (SAR) and the influence of steric factors on biological activity.